Cas no 1219964-47-2 (Methyl 2-2-(4-piperidinyl)ethoxybenzoatehydrochloride)

• Product Name: Methyl 2-2-(4-piperidinyl)ethoxybenzoatehydrochloride
• CAS No: 1219964-47-2
• MF: C₁₅H₂₂ClNO₃
• MW: 299.793083667755
• CID: 4687306
• Update Time: 2025-06-09

Methyl 2-2-(4-piperidinyl)ethoxybenzoatehydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[2-(4-piperidinyl)ethoxy]benzoate hydrochloride
• Methyl 2-[2-(4-piperidinyl)ethoxy]benzoatehydrochloride
• Methyl 2-(2-(piperidin-4-yl)ethoxy)benzoate hydrochloride
• methyl 2-[2-(piperidin-4-yl)ethoxy]benzoate hydrochloride
• Methyl 2-2-(4-piperidinyl)ethoxybenzoatehydrochloride

• Inchi： 1S/C15H21NO3.ClH/c1-18-15(17)13-4-2-3-5-14(13)19-11-8-12-6-9-16-10-7-12;/h2-5,12,16H,6-11H2,1H3;1H
• InChI Key： SHARKNSMNSHMAF-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1C(=O)OC)CCC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 277
• Topological Polar Surface Area: 47.6

Additional information on Methyl 2-2-(4-piperidinyl)ethoxybenzoatehydrochloride

Recent Advances in Methyl 2-2-(4-piperidinyl)ethoxybenzoatehydrochloride (CAS: 1219964-47-2) Research

Methyl 2-2-(4-piperidinyl)ethoxybenzoatehydrochloride (CAS: 1219964-47-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

One of the most notable advancements in the study of Methyl 2-2-(4-piperidinyl)ethoxybenzoatehydrochloride is its role as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other neuromodulatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for serotonin transporters, suggesting potential applications in the treatment of depression and anxiety disorders. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and blood-brain barrier penetration.

In addition to its neurological applications, recent research has investigated the anti-inflammatory properties of Methyl 2-2-(4-piperidinyl)ethoxybenzoatehydrochloride. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that the compound could serve as a lead structure for the development of new anti-inflammatory drugs.

The synthetic pathways for Methyl 2-2-(4-piperidinyl)ethoxybenzoatehydrochloride have also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective method for its production, which could facilitate its broader use in pharmaceutical manufacturing. The authors reported a yield improvement of over 20% compared to previous methods, along with reduced environmental impact due to the use of greener solvents.

Despite these promising developments, challenges remain in the clinical translation of Methyl 2-2-(4-piperidinyl)ethoxybenzoatehydrochloride-based therapies. A recent review in Expert Opinion on Drug Discovery pointed out the need for more comprehensive toxicity studies and formulation optimization to address issues such as metabolic stability and potential off-target effects. However, the review also emphasized the compound's versatility and the growing interest in its applications across multiple therapeutic areas.

In conclusion, Methyl 2-2-(4-piperidinyl)ethoxybenzoatehydrochloride (CAS: 1219964-47-2) continues to be a compound of significant research interest due to its diverse biological activities and potential therapeutic applications. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its potential use in clinical settings. Researchers and industry professionals should keep a close watch on developments related to this compound, as it may represent a valuable asset in the development of next-generation pharmaceuticals.